(R)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine

• IUPAC Name: 1-[2-(dimethylamino)naphthalen-1-yl]-N,N-dimethylnaphthalen-2-amine
• InChI: InChI=1S/C24H24N2/c1-25(2)21-15-13-17-9-5-7-11-19(17)23(21)24-20-12-8-6-10-18(20)14-16-22(24)26(3)4/h5-16H,1-4H3
• InChI Key: NHTQTYUFYWSGPG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)N(C)C
• Molecular Formula: C24H24N2
• Molecular Weight: 340.5 g/mol

Description

(R)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine, commonly known as Me-BN, is a chiral diamine that has been widely used as a ligand in asymmetric catalysis. It has a unique structure that makes it an effective catalyst in a variety of chemical reactions. Me-BN has been extensively studied for its synthesis, mechanism of action, and its biochemical and physiological effects.

Scientific Research Applications

Catalytic Activity in Organic Synthesis

(R)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine has shown significance in the field of organic synthesis. For example, it has been used in the synthesis of alkyl complexes of lanthanum and samarium, demonstrating catalytic activity in the hydroamination of amino-1,3-dienes (Aillaud et al., 2011). Additionally, this compound has been involved in the preparation of optically active N,N,N',N'-tetraphenyl-1,1'-binaphthyl-2,2'-diamine derivatives as analogues of BINAP, showcasing its utility in catalytic reactions (Matsuzawa et al., 2008).

Applications in Chiral Separation and Recognition

(R)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine plays a crucial role in chiral separation and recognition. A study demonstrated the development of an artificial plastic receptor capable of discriminating axial asymmetry of optically active binaphthyldiamine derivatives (Fukusaki et al., 2000). This suggests its potential application in creating chiral stationary phases for optical resolutions.

Involvement in Organometallic Chemistry

The compound has been significant in the field of organometallic chemistry. Research involving the synthesis of novel axially chiral Rh-NHC complexes derived from BINAM, where (R)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine was a key component, showcased its application in enantioselective hydrosilylation of methyl ketones (Duan et al., 2003).

Role in Enantioselective Catalysis

The compound's utility extends to enantioselective catalysis. For instance, it has been used in the rhodium-catalyzed enantioselective addition of organoaluminum reagents to N-tosyl ketimines, a process significant for the synthesis of structures of pharmaceutical and biochemical interest (Hirner et al., 2014).

Contribution to Asymmetric Hydroamination

(R)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine is also instrumental in asymmetric hydroamination. Lanthanide ate complexes coordinated by N-substituted (R)-1,1'-binaphthyl-2,2'-diamido ligands, including this compound, have shown efficiency in catalyzing hydroamination/cyclization of aminopentenes and an aminohexene, producing N-containing heterocycles with high enantiomeric excesses (Riegert et al., 2006).